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Compound of Interest

Compound Name: PRN694

Cat. No.: B610204 Get Quote

PRN694 is an irreversible and potent dual inhibitor of interleukin-2-inducible T-cell kinase (ITK)

and resting lymphocyte kinase (RLK).[1] As a compound used in research and drug

development, adherence to strict safety and disposal protocols is paramount to ensure the

well-being of laboratory personnel and to maintain environmental compliance. This document

provides a comprehensive overview of the essential safety measures, handling protocols, and

disposal procedures for PRN694, based on available data and general laboratory best

practices.

Note: A specific Safety Data Sheet (SDS) for PRN694 was not publicly available at the time of

this writing. The following guidance is a synthesis of information from chemical suppliers,

research articles, and general laboratory safety standards. It is not a substitute for a formal

SDS. Researchers must consult their institution's Environmental Health and Safety (EHS)

department for specific disposal requirements and always adhere to local, state, and federal

regulations.

Physical and Chemical Properties
A summary of the known physicochemical properties of PRN694 is presented below. This

information is crucial for understanding its behavior and for making informed decisions

regarding its handling and storage.
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Property Value Source

Molecular Formula C₂₉H₂₉N₅O₃ Inferred from structure

Molecular Weight 507.58 g/mol Calculated

CAS Number 1575818-46-0 MedchemExpress[1]

Appearance Solid MedchemExpress[1]

Solubility Soluble in DMSO MedchemExpress[1]

Storage
Store at -20°C for up to 1 year,

or at -80°C for up to 2 years.[1]
MedchemExpress[1]

Biological Activity and Toxicity
PRN694 is a highly potent inhibitor of ITK and RLK, with significant effects on T-cell and NK cell

functions. The following table summarizes its in-vitro inhibitory concentrations (IC₅₀) against

various kinases.

Kinase IC₅₀ (nM)

ITK 0.3[1]

RLK 1.4[1]

TEC 3.3[1]

BTK 17[1]

BMX 17[1]

BLK 125[1]

JAK3 30[1]

Given its potent biological activity, PRN694 should be handled with care, assuming it may have

toxicological properties that have not been fully characterized.
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The disposal of PRN694 and its associated waste must be conducted in a manner that

minimizes risk to personnel and the environment. The following step-by-step procedures are

based on general best practices for the disposal of potent, non-volatile research chemicals.

Step 1: Personal Protective Equipment (PPE)
Before handling PRN694 for any purpose, including disposal, personnel must wear appropriate

PPE:

Gloves: Nitrile or other chemically resistant gloves are required.

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Lab Coat: A standard laboratory coat should be worn.

Step 2: Waste Segregation
Proper segregation of waste is critical. All waste contaminated with PRN694 must be collected

separately from general laboratory waste.

Solid Waste: This includes unused PRN694 powder, contaminated consumables (e.g.,

pipette tips, microfuge tubes, weigh boats), and any absorbent materials used for cleaning

spills. Collect all solid waste in a clearly labeled, sealed container. The label should include

the chemical name ("PRN694"), a hazard warning (e.g., "Caution: Potent Bioactive

Compound"), and the date.

Liquid Waste: This includes solutions of PRN694 in solvents such as DMSO. Collect all liquid

waste in a sealed, leak-proof container that is compatible with the solvent used. The

container must be clearly labeled with the chemical name, solvent, approximate

concentration, and a hazard warning.

Sharps Waste: Any needles or other sharps contaminated with PRN694 should be disposed

of in a designated sharps container.

Step 3: Waste Deactivation (if applicable)
For many research chemicals, deactivation procedures are not well-established. It is generally

not recommended to attempt chemical deactivation of PRN694 without a validated protocol and
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approval from your institution's EHS department. The primary method of disposal should be

through a licensed hazardous waste disposal company.

Step 4: Final Disposal
All segregated and labeled PRN694 waste must be disposed of as hazardous chemical waste.

Contact your EHS Department: Your institution's Environmental Health and Safety

department will provide specific instructions for the collection and disposal of your PRN694
waste.

Arrange for Pickup: Schedule a pickup of the hazardous waste with your EHS department or

their designated waste management vendor.

Documentation: Complete all necessary paperwork for the hazardous waste disposal, as

required by your institution and local regulations.

Experimental Protocols
The following are summaries of key experimental protocols involving PRN694, as described in

the available literature.

In-Vitro Kinase Assay
This protocol is used to determine the inhibitory activity of PRN694 against specific kinases.

Recombinant ITK (0.5 µM) is combined with PRN694 (1.5 µM) in a buffer solution (50 mM

Hepes, pH 7.5, 10 mM MgCl₂, 0.01% Triton X-100, and 1 mM EGTA) and incubated for 90

minutes to allow for binding.[1]

The mixture is then diluted 50-fold to initiate the dissociation of the ligand from the enzyme.

[1]

A 10 µL aliquot is transferred to a 384-well plate.[1]

Europium-coupled anti-His₆ antibody is added and incubated for 5 minutes.[1]

An ITK binding fluorescent tracer is then added to each well for analysis.[1]
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T-Cell and NK Cell Activation Assays
This protocol is used to assess the effect of PRN694 on T-cell and NK cell activation.

Cells are cultured in RPMI 1640 medium with 10% fetal calf serum at 37°C and 5% CO₂.[1]

Cells are pre-treated with PRN694 or other inhibitors for 30 minutes and then washed twice.

[1]

T-cells: Stimulated for 6 hours with soluble anti-CD3 (1 µg/mL) for CD69 activation analysis

by flow cytometry, or for 45 minutes with plate-bound anti-CD3 (10 µg/mL) and soluble anti-

CD28 (1 µg/mL) for downstream signaling analysis by immunoblotting.[1]

NK cells: Stimulated for 6 hours with plate-bound anti-CD52 for CD107a/b activation analysis

by flow cytometry, or for 45 minutes for downstream signaling analysis by immunoblotting.[1]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway inhibited by PRN694 and a general

workflow for its in-vitro testing.
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Caption: PRN694 inhibits ITK and RLK, blocking downstream T-cell signaling.
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Caption: General workflow for in-vitro testing of PRN694 on immune cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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